An electrochemical oxidative homo-coupling reaction of imidazopyridine heterocycles to biheteroaryls†

Green Chemistry Pub Date: 2018-01-16 DOI: 10.1039/C7GC03563B

Abstract

An electrochemical dehydrogenative homo-coupling reaction of imidazopyridine-based heterocycles has been developed, which affords biheteroaryls with good chemical yields and high regioselectivities. This reaction is conducted in a simple undivided cell at room temperature, which avoids the use of any metal-catalysts, additives and oxidants. This reaction tolerates a wide scope of substrates, which provides an easy and green strategy for the preparation of important bioactive biheteroaryl compounds.

Graphical abstract: An electrochemical oxidative homo-coupling reaction of imidazopyridine heterocycles to biheteroaryls
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